Cas no 2228294-98-0 (4-methoxy-4-{3-(methoxymethyl)furan-2-ylmethyl}piperidine)

• Product Name: 4-methoxy-4-{3-(methoxymethyl)furan-2-ylmethyl}piperidine
• CAS No: 2228294-98-0
• MF: C₁₃H₂₁NO₃
• MW: 239.310744047165
• CID: 5937511
• PubChem ID: 165866526
• Update Time: 2025-05-20

4-methoxy-4-{3-(methoxymethyl)furan-2-ylmethyl}piperidine Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-4-{3-(methoxymethyl)furan-2-ylmethyl}piperidine
• 4-methoxy-4-{[3-(methoxymethyl)furan-2-yl]methyl}piperidine
• EN300-1773577
• 2228294-98-0

• Inchi： 1S/C13H21NO3/c1-15-10-11-3-8-17-12(11)9-13(16-2)4-6-14-7-5-13/h3,8,14H,4-7,9-10H2,1-2H3
• InChI Key： BBQXCBYLPYSYMN-UHFFFAOYSA-N
• SMILES： O(C)C1(CC2=C(COC)C=CO2)CCNCC1

Computed Properties

• Exact Mass: 239.15214353g/mol
• Monoisotopic Mass: 239.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 43.6Ų

Additional information on 4-methoxy-4-{3-(methoxymethyl)furan-2-ylmethyl}piperidine

Comprehensive Overview of 4-methoxy-4-{3-(methoxymethyl)furan-2-ylmethyl}piperidine (CAS No. 2228294-98-0)

The compound 4-methoxy-4-{3-(methoxymethyl)furan-2-ylmethyl}piperidine (CAS No. 2228294-98-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This piperidine derivative, characterized by its methoxy and furan functional groups, exhibits intriguing properties that make it a subject of interest for drug discovery and material science. In this article, we delve into its molecular characteristics, synthesis pathways, and emerging applications, while addressing common queries from researchers and industry professionals.

One of the key structural highlights of 4-methoxy-4-{3-(methoxymethyl)furan-2-ylmethyl}piperidine is its hybrid architecture, combining a piperidine core with furan and methoxymethyl substituents. This design imparts both lipophilicity and electronic diversity, which are critical for interactions in biological systems. Recent studies have explored its role as a building block for central nervous system (CNS) targeting compounds, leveraging the piperidine moiety's affinity for neurotransmitter receptors. Additionally, the furan ring's aromaticity contributes to stability and binding specificity, making it a versatile scaffold for medicinal chemistry.

Synthesis of CAS No. 2228294-98-0 typically involves multi-step organic reactions, including alkylation and etherification processes. Researchers often employ protecting group strategies to selectively functionalize the piperidine nitrogen while introducing the methoxymethyl furan side chain. Green chemistry approaches, such as catalytic methods and solvent optimization, are increasingly adopted to enhance yield and sustainability—a topic highly searched in academic and industrial forums. The compound's purity and stereochemistry are rigorously validated using HPLC, NMR, and mass spectrometry, ensuring compliance with regulatory standards.

In the context of current trends, 4-methoxy-4-{3-(methoxymethyl)furan-2-ylmethyl}piperidine aligns with the growing demand for bioactive heterocycles in drug development. Its potential applications span neurodegenerative disease research, where modulators of synaptic plasticity are sought after, and antibacterial agents, given the furan group's historical efficacy against microbial pathogens. Online searches frequently highlight questions about its structure-activity relationships (SAR) and toxicological profiles, reflecting the compound's novelty and the need for further preclinical data.

From an industrial perspective, scalability and cost-efficiency are critical considerations for CAS No. 2228294-98-0. Innovations in continuous flow chemistry and catalytic hydrogenation have been explored to streamline production. Furthermore, the compound's compatibility with high-throughput screening (HTS) platforms makes it a candidate for libraries targeting G-protein-coupled receptors (GPCRs)—a hot topic in AI-driven drug discovery. Researchers often query databases for analogs or patent literature related to this scaffold, underscoring its competitive edge in intellectual property landscapes.

Environmental and safety profiles of 4-methoxy-4-{3-(methoxymethyl)furan-2-ylmethyl}piperidine are also under scrutiny, as regulatory bodies emphasize green alternatives to traditional solvents and reagents. Recent publications discuss its biodegradability and eco-toxicity metrics, addressing another frequent search trend among sustainability-focused chemists. Proper handling protocols, including personal protective equipment (PPE) recommendations, are disseminated to ensure safe laboratory practices without compromising productivity.

In summary, 4-methoxy-4-{3-(methoxymethyl)furan-2-ylmethyl}piperidine (CAS No. 2228294-98-0) represents a compelling case study in modern synthetic and applied chemistry. Its multifaceted utility—from CNS drug candidates to material science intermediates—positions it at the intersection of innovation and practicality. As AI and automation reshape chemical research, this compound's adaptability to machine learning-based design and robotic synthesis further amplifies its relevance. For those exploring cutting-edge heterocyclic chemistry, this molecule offers a rich avenue for discovery and development.